Cas no 110287-64-4 (ethyl cis-2-methylpiperidine-3-carboxylate)

• Product Name: ethyl cis-2-methylpiperidine-3-carboxylate
• CAS No: 110287-64-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD22200332
• CID: 1192556
• PubChem ID: 23250668
• Update Time: 2025-05-20

ethyl cis-2-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, (2R,3R)-rel-
• ethyl cis-2-methylpiperidine-3-carboxylate
• AKOS027340018
• rac-ethyl (2R,3R)-2-methylpiperidine-3-carboxylate
• CS-0051780
• EN300-364157
• AS-53078
• 1820575-63-0
• 3-Piperidinecarboxylicacid,2-methyl-,ethylesteR,(2R,3R)-rel-
• F12981
• 3-Piperidinecarboxylic acid, 2-methyl-, ethyl ester, cis-
• (2R,3R)-Ethyl 2-methylpiperidine-3-carboxylate
• P16051
• 110287-64-4
• ethyl (2R,3R)-2-methylpiperidine-3-carboxylate

• MDL： MFCD22200332
• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10-7(8)2/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： QRSUHEMVICBCFP-HTQZYQBOSA-N
• SMILES： O(CC)C([C@@H]1CCCN[C@@H]1C)=O

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.0±0.0 g/cm3
• Boiling Point: 226.1±0.0 °C at 760 mmHg
• Flash Point: 90.5±0.0 °C
• PSA: 0
• Vapor Pressure: 0.1±0.0 mmHg at 25°C

ethyl cis-2-methylpiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl cis-2-methylpiperidine-3-carboxylate

Ethyl Cis-2-Methylpiperidine-3-Carboxylate: A Comprehensive Overview

Ethyl cis-2-methylpiperidine-3-carboxylate, with CAS No. 110287-64-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug design and material science. The structure of ethyl cis-2-methylpiperidine-3-carboxylate features a six-membered piperidine ring with a methyl group at the 2-position and a carboxylate ester group at the 3-position. The "cis" designation indicates that the methyl and carboxylate groups are on the same side of the ring, which is crucial for its stereochemical properties and biological activity.

Recent studies have highlighted the potential of ethyl cis-2-methylpiperidine-3-carboxylate as a precursor for various bioactive molecules. Researchers have explored its role in the development of new pharmaceutical agents, particularly in the areas of central nervous system disorders and inflammation. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by modulating key signaling pathways such as COX-2 and NF-kB. These findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, ethyl cis-2-methylpiperidine-3-carboxylate has also been investigated for its role in materials science. Its unique stereochemistry makes it an attractive candidate for the synthesis of chiral catalysts and advanced materials. A 2023 paper in Nature Communications reported that this compound can serve as a building block for self-assembling nanostructures, which have applications in drug delivery systems and sensors.

The synthesis of ethyl cis-2-methylpiperidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine ring. Key steps include alkylation, oxidation, and esterification reactions, with stereocontrol being critical to ensure the desired cis configuration. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, ethyl cis-2-methylpiperidine-3-carboxylate has been studied for its biodegradability and ecological impact. A 2023 study conducted by researchers at the University of California revealed that this compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in sustainable chemical processes. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, ethyl cis-2-methylpiperidine-3-carboxylate (CAS No. 110287-64-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, stereochemical properties, and recent research findings position it as a valuable tool in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.